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Compound Name:
6-Fluoro-2-methylquinoline-3-

carboxylic acid

Cat. No.: B188184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Fluoro-2-methylquinoline-3-carboxylic acid is a heterocyclic organic compound belonging

to the quinoline class of molecules.[1][2] Its structure, featuring a fluorine atom at the 6-

position, a methyl group at the 2-position, and a carboxylic acid at the 3-position, places it

within the broader family of fluoroquinolones, a well-established class of antibacterial agents.

This document provides a technical guide summarizing the available information on its

chemical properties, potential synthesis, and expected biological activity, based on the current

scientific literature.

Chemical and Physical Properties
While specific experimental data for 6-Fluoro-2-methylquinoline-3-carboxylic acid is limited,

its fundamental properties can be derived from its chemical structure and information available

for closely related compounds.
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Property Value Source

CAS Number 461026-47-1 [1][2]

Molecular Formula C₁₁H₈FNO₂ [2]

Molecular Weight 205.19 g/mol [2]

Appearance Solid (predicted)
Inferred from related

compounds

Solubility

Sparingly soluble in water;

soluble in organic solvents like

DMSO and DMF (predicted)

Inferred from related

compounds

Synthesis
A definitive, step-by-step synthesis protocol for 6-Fluoro-2-methylquinoline-3-carboxylic
acid is not readily available in the public domain. However, based on established methods for

quinoline synthesis, the Pfitzinger reaction is a highly plausible route.[3] This reaction involves

the condensation of an isatin derivative with a carbonyl compound containing an α-methylene

group in the presence of a strong base.[3]

For the synthesis of 6-Fluoro-2-methylquinoline-3-carboxylic acid, the likely precursors

would be 5-fluoroisatin and methyl ethyl ketone.

Hypothetical Pfitzinger Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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